Cas no 153489-14-6 (Benzaldehyde-(phenyl-13C6))

• Product Name: Benzaldehyde-(phenyl-13C6)
• CAS No: 153489-14-6
• MF: C₇H₆O
• MW: 112.077870845795
• CID: 2602177
• PubChem ID: 10931392
• Update Time: 2025-05-25

Benzaldehyde-(phenyl-13C6) Chemical and Physical Properties

Names and Identifiers

• benzaldehyde
• BENZ-13C6-ALDEHYDE
• BENZALDEHYDE (RING-13C6)
• BENZALDEHYDE-(PHENYL-13C6)
• Benzenecarbonal-(phenyl-13C6); Phenylformaldehyde-(phenyl-13C6); Phenylmethanal-(phenyl-13C6); Benz-13C6-aldehyde
• benz-13c 6-aldehyde
• 153489-14-6
• Benz-13C6-aldehyde, 99 atom % 13C
• DTXSID50448670
• BENZALDEHYDE (RING-13C6, 99%) +0.1% HYDROQUINONE
• (1,2,3,4,5,6-13C6)cyclohexatrienecarbaldehyde
• SCHEMBL10051945
• Benzaldehyde-(phenyl-13C6)

• Inchi： 1S/C7H6O/c8-6-7-4-2-1-3-5-7/h1-6H/i1+1,2+1,3+1,4+1,5+1,7+1
• InChI Key： HUMNYLRZRPPJDN-ZXJNGCBISA-N
• SMILES： O=C[13C]1[13CH]=[13CH][13CH]=[13CH][13CH]=1

Computed Properties

• Exact Mass: 112.06199382g/mol
• Monoisotopic Mass: 112.06199382g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 72.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.103 g/mL at 25 °C
• Melting Point: -26 °C(lit.)
• Boiling Point: 178-179 °C(lit.)
• Flash Point: 145 °F

Benzaldehyde-(phenyl-13C6) Security Information

• Hazardous Material transportation number：UN 1990 9/PG 3
• WGK Germany：1
• Hazard Category Code： 22
• Safety Instruction： 24
• RTECS：CU4375000
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on Benzaldehyde-(phenyl-13C6)

Benzaldehyde-(phenyl-13C6): A Comprehensive Overview

Benzaldehyde-(phenyl-13C6), with the CAS number 153489-14-6, is a specialized compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of benzaldehyde, where the phenyl ring is enriched with 13C6, making it a valuable tool in various research and industrial applications. The incorporation of the 13C6 isotopic label enhances its utility in advanced spectroscopic techniques, particularly in carbon nuclear magnetic resonance (NMR) studies, where it provides clearer signals and improved resolution.

Recent advancements in isotopic labeling have highlighted the importance of Benzaldehyde-(phenyl-13C6) in elucidating molecular structures and reaction mechanisms. Researchers have utilized this compound to study the stereochemistry of complex organic reactions, leveraging its unique isotopic signature to track carbon transfer processes with unprecedented precision. For instance, a study published in Nature Chemistry demonstrated how Benzaldehyde-(phenyl-13C6) was employed to investigate the enantioselective synthesis of chiral compounds, providing insights into the dynamic interplay between steric and electronic factors.

In the realm of materials science, Benzaldehyde-(phenyl-13C6) has found applications in the development of novel carbon-based materials. Its use as a precursor in the synthesis of graphene derivatives has been explored extensively. A groundbreaking study in Advanced Materials revealed that incorporating Benzaldehyde-(phenyl-13C6) into graphene synthesis protocols enhances the material's electronic properties, paving the way for next-generation electronic devices.

The synthesis of Benzaldehyde-(phenyl-13C6) involves a multi-step process that begins with the preparation of isotopically labeled benzene derivatives. Recent innovations in catalytic methods have streamlined this process, reducing production costs and improving yield. For example, a research team at Stanford University developed a palladium-catalyzed coupling reaction that efficiently converts isotopically labeled benzene into benzaldehyde derivatives. This method not only enhances productivity but also minimizes environmental impact, aligning with current sustainability trends.

In addition to its chemical applications, Benzaldehyde-(phenyl-13C6) has emerged as a critical reagent in biochemistry and pharmacology. Its use as a tracer in metabolic studies has provided researchers with valuable insights into cellular processes. A study published in Nature Biotechnology utilized this compound to map metabolic pathways in cancer cells, revealing novel targets for therapeutic intervention.

The versatility of Benzaldehyde-(phenyl-13C6) extends to its role as an intermediate in pharmaceutical synthesis. Its ability to undergo various functional group transformations makes it an indispensable component in drug discovery pipelines. Recent advancements in medicinal chemistry have leveraged this compound to develop potent inhibitors for key enzymes involved in neurodegenerative diseases.

In conclusion, Benzaldehyde-(phenyl-13C6), with its unique isotopic composition and versatile chemical properties, continues to be a cornerstone in modern scientific research. Its applications span across multiple disciplines, from organic synthesis to materials science and biochemistry. As research progresses, it is anticipated that this compound will unlock new frontiers in technology and medicine, solidifying its position as an essential tool for scientists worldwide.